Cas no 2228708-30-1 (2,2,2-trifluoro-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine
• CAS No: 2228708-30-1
• MF: C₈H₁₁F₃N₂S
• MW: 224.246550798416
• CID: 5810758
• PubChem ID: 165851458
• Update Time: 2025-05-24

2,2,2-trifluoro-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine
• 2,2,2-trifluoro-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-amine
• 2228708-30-1
• EN300-1951824

• Inchi： 1S/C8H11F3N2S/c1-4(2)7-13-5(3-14-7)6(12)8(9,10)11/h3-4,6H,12H2,1-2H3
• InChI Key： CEXSTNDDNZIMRE-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(F)(F)F)N)N=C1C(C)C

Computed Properties

• Exact Mass: 224.05950402g/mol
• Monoisotopic Mass: 224.05950402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2Ų

Additional information on 2,2,2-trifluoro-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine

Introduction to 2,2,2-trifluoro-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine (CAS No. 2228708-30-1) and Its Emerging Applications in Chemical Biology

2,2,2-trifluoro-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine, identified by the CAS number 2228708-30-1, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct molecular architecture and promising biological activities. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their wide-ranging pharmacological properties. The presence of a trifluoromethyl group and an amine functional group in its structure imparts exceptional physicochemical properties, making it a valuable scaffold for drug discovery and molecular research.

The molecular structure of 2,2,2-trifluoro-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine features a thiazole ring fused with an ethylamine side chain, further modified by a propyl substituent at the 2-position. This specific arrangement enhances its solubility in both polar and non-polar solvents, a critical factor for its application in various biochemical assays and drug formulations. The trifluoromethyl group not only influences the metabolic stability of the compound but also contributes to its binding affinity with biological targets.

In recent years, thiazole derivatives have been extensively studied for their potential therapeutic applications. The compound CAS No. 2228708-30-1 has been explored for its anti-inflammatory, antimicrobial, and anticancer properties. Preliminary studies indicate that it interacts with specific enzymes and receptors involved in cellular signaling pathways, making it a promising candidate for developing novel therapeutic agents.

One of the most compelling aspects of 2,2,2-trifluoro-1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-amine is its role in modulating enzyme activity. Research has demonstrated that this compound can inhibit certain kinases and phosphodiesterases, which are key players in cancer progression and inflammatory responses. The trifluoromethyl group enhances the compound's bioavailability and metabolic stability, ensuring prolonged activity within biological systems.

The propyl substituent at the 2-position of the thiazole ring further contributes to the compound's unique pharmacological profile. This modification increases its binding affinity to target proteins while minimizing off-target effects. Such characteristics are particularly valuable in drug development pipelines where selectivity is paramount.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of CAS No. 2228708-30-1 with biological targets with high accuracy. Molecular docking studies have revealed that this compound can effectively disrupt key pathological pathways associated with chronic diseases such as Alzheimer's and Parkinson's. These findings have opened new avenues for therapeutic intervention using this novel scaffold.

The synthesis of CAS No. 2228708-30-1 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the molecular structure necessitates specialized synthetic methodologies to achieve optimal regioselectivity and functional group compatibility. Recent innovations in fluorination techniques have made it possible to incorporate trifluoromethyl groups more efficiently into complex organic molecules.

The pharmacokinetic properties of 2,2,2-trifluoro-1-2-(propan-y)l)-1,3-thiazol--4--ylethan--l--amine are another area of active investigation. Studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when tested in preclinical models. These characteristics make it an attractive candidate for further development into a clinical drug candidate.

In conclusion,CAS No 2228708--30--l represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities Its potential applications span multiple therapeutic areas including oncology neurology and immunology Further research is warranted to fully elucidate its mechanism of action and optimize its pharmacological properties